Propionic anhydride
Overview
Description
Propionic Anhydride is an organic compound that reacts exothermically with water . It is a colorless liquid and is a widely used reagent in organic synthesis as well as for producing specialty derivatives of cellulose .
Synthesis Analysis
The industrial route to propionic anhydride involves thermal dehydration of propionic acid . Another route is the Reppe carbonylation of ethylene with propionic acid and nickel carbonyl as the catalyst . Propionic anhydride has also been prepared by dehydration of propionic acid using ketene .Molecular Structure Analysis
Propionic anhydride has a molecular formula of C6H10O3 . It has an average mass of 130.142 Da and a monoisotopic mass of 130.062988 Da .Chemical Reactions Analysis
The hydrolysis reactions of anhydride have been frequently used as important model reactions for thermal hazard study . The hydrolysis of propionic anhydride (PA) was taken as a model reaction to study . The hydrolysis reaction has been confirmed to be kinetically controlled .Physical And Chemical Properties Analysis
Propionic anhydride is a colorless liquid with a pungent odor and high boiling point . It is soluble in alcohol, ether, chloroform, and alkalies, but decomposes in water . It is corrosive to metals and tissue .Scientific Research Applications
Hydrolysis Reaction Study
Propionic anhydride is used in the study of hydrolysis reactions . The hydrolysis of propionic anhydride has been taken as a model reaction to study reaction kinetics and anhydride solubility . This study provides insights into the autocatalysis behavior of propionic anhydride hydrolysis .
Synthesis of Grafted Polymers
Propionic anhydride is used in the synthesis of grafted polymers . For example, poly(butylene succinate) grafted with maleic anhydride (PBS-g-MAH) was successfully synthesized using a reactive melt-mixing process involving propionic anhydride .
Esterification of Starch
Propionic anhydride is used as an esterifying reagent in the modification of cassava starch by acylation reaction . This modification can enhance the properties of the starch, making it more suitable for various applications.
Synthesis of Organic Compounds
Propionic anhydride is used in the synthesis of organic compounds . For instance, it is used along with anisole in the synthesis of 4-methoxypropiophenone using various solid acid catalysts via Friedel−Crafts acylation reaction .
Food Preservation
Although this application is more related to propionic acid, which is a hydrolysis product of propionic anhydride, it’s worth mentioning that it is commonly used as a food preservative . It inhibits the growth of mold and bacteria, and is also used as a pH regulator and an antifungal agent in various products .
Animal Feed Industry
Again, this application is more related to propionic acid, but in the animal feed industry, propionic acid and its salts are used to promote animal growth and prevent the growth of harmful bacteria in feed .
Mechanism of Action
Target of Action
Propionic anhydride is a widely used reagent in organic synthesis . It primarily targets molecules that can undergo nucleophilic acyl substitution reactions . These include water, alcohols, amines, and bases .
Mode of Action
The mode of action of propionic anhydride involves a nucleophilic acyl substitution reaction . The compound reacts with a nucleophile, leading to the formation of a new acyl compound and the release of a leaving group . This reaction can be catalyzed by inorganic acids like sulfuric acid .
Biochemical Pathways
Propionic anhydride is involved in various metabolic pathways. It is produced via biological pathways using Propionibacterium and some anaerobic bacteria . Three different biochemical pathways are known for the production of propionic acid: the succinate pathway, the acrylate pathway, and the propanediol pathway .
Pharmacokinetics
Information about the pharmacokinetics of propionic anhydride is limited. It is known that the compound is a colorless liquid with a molecular weight of 1301418 . It has a boiling point of 440 K and a melting point of 228.15 K .
Result of Action
The result of propionic anhydride’s action is the formation of a new acyl compound. For example, it can react with water to form propionic acid . It can also react with alcohols to form esters , and with amines to form amides .
Action Environment
The action of propionic anhydride can be influenced by environmental factors. For instance, the reactions with water can become violent when local heating accelerates their rate . Furthermore, it is strong smelling and corrosive, and will cause burns on contact with skin .
Safety and Hazards
Future Directions
The future outlook of the Propionic Anhydride Market is promising, driven by the increasing demand for pharmaceutical products and fragrances . The market is expected to witness steady growth during the forecast period . The market is witnessing significant investments in research and development activities by key players to develop innovative applications of Propionic Anhydride .
properties
IUPAC Name |
propanoyl propanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c1-3-5(7)9-6(8)4-2/h3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYVAMUWZEOHJOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC(=O)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3, Array | |
Record name | PROPIONIC ANHYDRIDE | |
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DSSTOX Substance ID |
DTXSID1027007 | |
Record name | Propanoic anhydride | |
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Molecular Weight |
130.14 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Propionic anhydride is a colorless liquid with a pungent odor. Flash point 165 °F. Density 8.4 lb /gal. Corrosive to metals and tissue., Liquid, Colorless liquid with a pungent odor; [Hawley], COLOURLESS LIQUID WITH PUNGENT ODOUR. | |
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Record name | Propanoic acid, 1,1'-anhydride | |
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Boiling Point |
336 °F at 760 mmHg (USCG, 1999), 170 °C, 167 °C | |
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Flash Point |
145 °F (USCG, 1999), 165 °F (74 °C) (Open Cup), 145 °F (63 °C) (Closed Cup), 63 °C c.c. | |
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Solubility |
Decomposed by water; soluble in methanol, ethanol, ether and chloroform, Soluble in alkalies, Miscible with ether; slightly soluble in carbon tetraachloride, Solubility in water: reaction | |
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Density |
1.01 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.011 g/cu cm at 20 °C, Relative density (water = 1): 1.01 | |
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Vapor Density |
4.49 (Air = 1), Relative vapor density (air = 1): 4.5 | |
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Vapor Pressure |
1.36 [mmHg], VP: 1 mm Hg at 20.6 °C, 1.36 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 0.1 | |
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Product Name |
Propionic anhydride | |
Color/Form |
Colorless liquid | |
CAS RN |
123-62-6 | |
Record name | PROPIONIC ANHYDRIDE | |
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Melting Point |
-45 °F (USCG, 1999), -45 °C | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of propionic anhydride?
A1: Propionic anhydride has the molecular formula C6H10O3 and a molecular weight of 130.14 g/mol.
Q2: How does propionic anhydride react with water?
A2: Propionic anhydride reacts with water (hydrolyzes) to produce propionic acid. []
Q3: What is a common application of propionic anhydride in organic synthesis?
A3: Propionic anhydride is commonly used as a reagent for introducing propionyl groups (CH3CH2CO-) into molecules, often through acylation reactions. This is particularly useful in synthesizing esters and amides. [, , , ]
Q4: Can you provide an example of a specific reaction where propionic anhydride is used as an acylating agent?
A4: Propionic anhydride can be used to synthesize citronellyl propionate, a flavoring agent, from citronellol in a reaction catalyzed by a sulfonic acidic ionic liquid. []
Q5: How does the structure of propionic anhydride compare to other anhydrides, such as acetic anhydride, and how does this affect their reactivity?
A5: Propionic anhydride has a larger alkyl group (propyl) compared to acetic anhydride (methyl). This can lead to differences in reactivity, with propionic anhydride generally being slightly less reactive due to steric hindrance from the larger alkyl group. [, ]
Q6: Can propionic anhydride undergo reactions other than acylation?
A6: Yes, one example is the reaction of ethyl 2-(2-oxo-3-indolinylidene)-2-hydroxyacetate with propionic anhydride in the presence of pyridine, which produces a complex red-brown pigment identified as 3,4-dimethyl-2,5-di-(2-oxo-N-propionyl-3-indolinylidene)-2,5-dihydrofuran. []
Q7: How is propionic anhydride used in wood modification?
A7: Propionic anhydride is used to chemically modify wood, increasing its resistance to decay and improving its dimensional stability by reacting with hydroxyl groups in the wood structure. This process enhances its durability and resistance to water absorption. [, , , , , ]
Q8: Can propionic anhydride be used to modify other materials besides wood?
A9: Yes, propionic anhydride has been used to modify various materials, including starch, to alter its properties like hydrophobicity, solubility, and thermal stability. [, , , ]
Q9: How does propionic anhydride modify starch, and what are the potential benefits of this modification?
A10: Propionic anhydride modifies starch through esterification, replacing some of the hydroxyl groups in the starch molecule with propionyl groups. This can reduce the starch's hydrophilicity, improve its compatibility with hydrophobic materials, and alter its thermal and mechanical properties. These modifications make it suitable for applications in biodegradable plastics and drug delivery. [, , , ]
Q10: What analytical techniques are used to study the reactions and properties of propionic anhydride?
A11: Several techniques are employed, including infrared spectroscopy (IR) to identify functional groups and monitor reactions, gas chromatography-mass spectrometry (GC-MS) for separation and identification of compounds in mixtures, and nuclear magnetic resonance (NMR) spectroscopy for structural characterization. [, , , , , , , ]
Q11: Are there specific safety concerns associated with handling propionic anhydride?
A12: Yes, propionic anhydride is corrosive and flammable. It can cause severe skin burns and eye damage. It's crucial to handle it with appropriate safety equipment, including gloves and eye protection, and in a well-ventilated area. [, , ]
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